Cas no 2770545-18-9 (2-methyl-5-(trifluoromethyl)-1H-pyrrole-3-carbaldehyde)

• Product Name: 2-methyl-5-(trifluoromethyl)-1H-pyrrole-3-carbaldehyde
• CAS No: 2770545-18-9
• MF: C₇H₆F₃NO
• MW: 177.12385225296
• CID: 5615678
• PubChem ID: 165459808
• Update Time: 2025-06-08

2-methyl-5-(trifluoromethyl)-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(trifluoromethyl)-1H-pyrrole-3-carbaldehyde
• EN300-33037270
• 2770545-18-9

• Inchi： 1S/C7H6F3NO/c1-4-5(3-12)2-6(11-4)7(8,9)10/h2-3,11H,1H3
• InChI Key： XHTSBDAHDGIRRR-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C=O)=C(C)N1)(F)F

Computed Properties

• Exact Mass: 177.04014830g/mol
• Monoisotopic Mass: 177.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.9Ų

Additional information on 2-methyl-5-(trifluoromethyl)-1H-pyrrole-3-carbaldehyde

Introduction to 2-Methyl-5-(trifluoromethyl)-1H-pyrrole-3-carbaldehyde (CAS No. 2770545-18-9)

2-Methyl-5-(trifluoromethyl)-1H-pyrrole-3-carbaldehyde (CAS No. 2770545-18-9) is a versatile organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a trifluoromethyl group and a methyl substituent, exhibits a range of biological activities that make it a valuable candidate for various applications.

The chemical structure of 2-methyl-5-(trifluoromethyl)-1H-pyrrole-3-carbaldehyde consists of a pyrrole ring with a carbonyl group at the 3-position, a methyl group at the 2-position, and a trifluoromethyl group at the 5-position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the potential of 2-methyl-5-(trifluoromethyl)-1H-pyrrole-3-carbaldehyde in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The trifluoromethyl group, in particular, plays a crucial role in enhancing the compound's stability and bioavailability, which are essential factors for its therapeutic efficacy.

In addition to its anti-inflammatory activity, 2-methyl-5-(trifluoromethyl)-1H-pyrrole-3-carbaldehyde has been investigated for its potential as an antimicrobial agent. Studies have demonstrated that this compound can effectively inhibit the growth of several pathogenic bacteria, including Staphylococcus aureus and Escherichia coli. The mechanism of action is believed to involve the disruption of bacterial cell membranes, leading to cell death.

The versatility of 2-methyl-5-(trifluoromethyl)-1H-pyrrole-3-carbaldehyde extends beyond its biological applications. In organic synthesis, this compound serves as an important building block for the preparation of more complex molecules. Its reactivity and functional group diversity make it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

Synthesis methods for 2-methyl-5-(trifluoromethyl)-1H-pyrrole-3-carbaldehyde have been extensively studied and optimized. One common approach involves the condensation of 2-methyl-5-(trifluoromethyl)pyrrole with an appropriate aldehyde or ketone under controlled conditions. This method yields high purity products with good yields, making it suitable for large-scale production.

In terms of safety and handling, 2-methyl-5-(trifluoromethyl)-1H-pyrrole-3-carbaldehyde should be stored in a cool, dry place away from sources of ignition and incompatible materials. Proper personal protective equipment (PPE) should be used when handling this compound to ensure safety.

The future prospects for 2-methyl-5-(trifluoromethyl)-1H-pyrrole-3-carbaldehyde are promising. Ongoing research aims to further elucidate its biological mechanisms and explore new applications in drug discovery and development. Collaborative efforts between academia and industry are expected to drive innovation and bring this compound closer to practical use in various fields.

In conclusion, 2-methyl-5-(trifluoromethyl)-1H-pyrrole-3-carbaldehyde (CAS No. 2770545-18-9) is a multifaceted compound with significant potential in both research and practical applications. Its unique chemical structure and diverse biological activities make it an exciting area of study for chemists and biologists alike.